Cas no 1860675-13-3 (6-(4-Methylidenepiperidin-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(4-Methylidenepiperidin-1-yl)pyridine-3-carbaldehyde
• CAS No: 1860675-13-3
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5744873
• PubChem ID: 131185470
• Update Time: 2025-07-02

6-(4-Methylidenepiperidin-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725867
• 1860675-13-3
• 6-(4-Methylidenepiperidin-1-yl)pyridine-3-carbaldehyde
• CID 131185470
• 3-Pyridinecarboxaldehyde, 6-(4-methylene-1-piperidinyl)-

• Inchi： 1S/C12H14N2O/c1-10-4-6-14(7-5-10)12-3-2-11(9-15)8-13-12/h2-3,8-9H,1,4-7H2
• InChI Key： XDSMGUHVPCCPCN-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=C1)N1CCC(=C)CC1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 379.6±42.0 °C(Predicted)
• pka: 6.68±0.29(Predicted)

Additional information on 6-(4-Methylidenepiperidin-1-yl)pyridine-3-carbaldehyde

Recent Advances in the Study of 6-(4-Methylidenepiperidin-1-yl)pyridine-3-carbaldehyde (CAS: 1860675-13-3)

In recent years, the compound 6-(4-Methylidenepiperidin-1-yl)pyridine-3-carbaldehyde (CAS: 1860675-13-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

The synthesis of 6-(4-Methylidenepiperidin-1-yl)pyridine-3-carbaldehyde has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of the synthetic pathway, making it more scalable for industrial applications.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific protein-protein interactions (PPIs) involved in inflammatory pathways. In vitro studies have shown that 6-(4-Methylidenepiperidin-1-yl)pyridine-3-carbaldehyde can selectively inhibit key enzymes such as cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing anti-inflammatory agents. Furthermore, preliminary in vivo studies in murine models have corroborated these findings, showing reduced inflammation markers without significant toxicity.

Another area of interest is the compound's potential application in oncology. Recent research has explored its role as an inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. Early-stage studies indicate that 6-(4-Methylidenepiperidin-1-yl)pyridine-3-carbaldehyde can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. These findings open new avenues for targeted cancer therapies.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been investigated to assess its suitability as a drug candidate. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. Results suggest that the molecule exhibits favorable bioavailability and metabolic stability, although further optimization may be required to enhance its half-life and reduce potential off-target effects.

Looking ahead, researchers are exploring the derivatization of 6-(4-Methylidenepiperidin-1-yl)pyridine-3-carbaldehyde to improve its efficacy and selectivity. Computational modeling and structure-activity relationship (SAR) studies are being employed to design analogs with enhanced binding affinity and reduced side effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-(4-Methylidenepiperidin-1-yl)pyridine-3-carbaldehyde (CAS: 1860675-13-3) represents a versatile scaffold with significant potential in drug discovery. Its multifaceted biological activities, coupled with ongoing advancements in synthetic and medicinal chemistry, position it as a promising candidate for addressing unmet medical needs in inflammation and oncology. Future research will likely focus on optimizing its pharmacological properties and advancing it through preclinical and clinical development stages.